Cas no 1858251-98-5 (Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate)

• Product Name: Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate
• CAS No: 1858251-98-5
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• MDL: MFCD28954516
• CID: 4709228
• Update Time: 2025-06-30

Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(2,5-dimethylphenyl)(methylsulfonyl)amino]butanoate
• butanoic acid, 4-[(2,5-dimethylphenyl)(methylsulfonyl)amino]-, methyl ester
• Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate

• MDL： MFCD28954516
• Inchi： 1S/C14H21NO4S/c1-11-7-8-12(2)13(10-11)15(20(4,17)18)9-5-6-14(16)19-3/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： OOGAYOCADOMDRY-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=C(C)C=CC=1C)CCCC(=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 415
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate

Recent Advances in the Study of Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate (CAS: 1858251-98-5)

The compound Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate (CAS: 1858251-98-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings in recent research is the compound's role as a modulator of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate exhibits inhibitory effects on certain inflammatory mediators, suggesting its potential as an anti-inflammatory agent. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity toward target proteins.

Another significant advancement involves the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable method for producing Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate, as detailed in a recent Organic Process Research & Development article. The new synthetic approach reduces the number of steps and improves overall yield, making it more feasible for large-scale production and further preclinical studies.

In addition to its anti-inflammatory properties, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that the compound may also possess neuroprotective effects. The study explored its ability to mitigate oxidative stress in neuronal cells, highlighting its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings.

The pharmacokinetic profile of Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate has also been a subject of investigation. A recent pharmacokinetic study reported in the European Journal of Pharmaceutical Sciences assessed the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results suggest favorable bioavailability and a moderate half-life, which could support its development as an oral therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate. Issues such as potential off-target effects and long-term toxicity need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, Methyl 4-(2,5-dimethylphenyl)(methylsulfonyl)aminobutanoate (CAS: 1858251-98-5) represents a compelling candidate for further investigation in the field of chemical biology and drug discovery. Its diverse pharmacological properties and improved synthetic accessibility position it as a molecule of interest for therapeutic development. Continued research will be essential to fully unlock its potential and address existing challenges.